66-02-4

2-Amino-3-(4-hydroxy-3,5-diiodophenyl)propanoic acid

In Stock

• CAS RN:
• 66-02-4

• Formula:
• C9H9I2NO3

• InChI:
• InChI=1S/C9H9I2NO3/c10-5-1-4(2-6(11)8(5)13)3-7(12)9(14)15/h1-2,7,13H,3,12H2,(H,14,15)/t7-/m0/s1

• InChIKey:
• NYPYHUZRZVSYKL-ZETCQYMHSA-N

• 3,5-diiodo-L-tyrosine is a diiodotyrosine that is L-tyrosine carrying iodo-substituents at positions C-3 and C-5 of the benzyl group. It is an intermediate in the thyroid hormone synthesis. It has a role as a human metabolite and a mouse metabolite. It is a L-tyrosine derivative, a non-proteinogenic L-alpha-amino acid and a diiodotyrosine. It is a conjugate acid of a 3,5-diiodo-L-tyrosinate(1-).
  3, 5-Diiodo-L-tyrosine, also known as diiodotyrosine or diiy, belongs to the class of organic compounds known as tyrosine and derivatives. Tyrosine and derivatives are compounds containing tyrosine or a derivative thereof resulting from reaction of tyrosine at the amino group or the carboxy group, or from the replacement of any hydrogen of glycine by a heteroatom. 3, 5-Diiodo-L-tyrosine is considered to be a practically insoluble (in water) and relatively neutral molecule. 3, 5-Dii...

Hedragonic acid

In Stock

• CAS RN:
• 466-02-4

• Formula:
• C32H54OS

• InChI:
• InChI=1S/C29H44O3/c1-18-19-9-12-28(6)23(26(19,4)11-10-22(18)30)8-7-20-21-17-25(2,3)13-15-29(21,24(31)32)16-14-27(20,28)5/h7,18-19,21,23H,8-17H2,1-6H3,(H,31,32)/t18-,19-,21-,23+,26-,27+,28+,29-/m0/s1

• Hedragonic acid, also known as Hedragonic acid, is a useful research compound. Its molecular formula is C32H54OS and its molecular weight is 486.84. The purity is usually 95%.

1H-Pyrrole-3-acetic acid, 2,5-dimethyl-1-(3,5-dimethylphenyl)-

In Stock

• CAS RN:
• 42866-02-4

• Formula:
• C16H19NO2

• InChI:
• InChI=1S/C16H19NO2/c1-10-5-11(2)7-15(6-10)17-12(3)8-14(13(17)4)9-16(18)19/h5-8H,9H2,1-4H3,(H,18,19)

• InChIKey:
• KCKZRQBZOVWQSP-UHFFFAOYSA-N

• 1H-Pyrrole-3-acetic acid, 2,5-dimethyl-1-(3,5-dimethylphenyl)- is a useful research compound. Its molecular formula is C16H19NO2 and its molecular weight is 257.33 g/mol. The purity is usually 95%.

1-(4-Biphenylyloxy)-3-(isopropylamino)-2-propanol hydrochloride

In Stock

• CAS RN:
• 18966-02-4

• Formula:
• C18H24ClNO2

• InChI:
• InChI=1S/C18H23NO2.ClH/c1-14(2)19-12-17(20)13-21-18-10-8-16(9-11-18)15-6-4-3-5-7-15;/h3-11,14,17,19-20H,12-13H2,1-2H3;1H

• InChIKey:
• XBMJYANCZFNBKL-UHFFFAOYSA-N

• 1-(4-Biphenylyloxy)-3-(isopropylamino)-2-propanol hydrochloride is a useful research compound. Its molecular formula is C18H24ClNO2 and its molecular weight is 321.8 g/mol. The purity is usually 95%.

3-Chloro-5-iodo-pyridin-2-ol

In Stock

• CAS RN:
• 97966-02-4

• Formula:
• C5H3ClINO

• InChI:
• InChI=1S/C5H3ClINO/c6-4-1-3(7)2-8-5(4)9/h1-2H,(H,8,9)

• InChIKey:
• LZNQZDFOAHWVPM-UHFFFAOYSA-N

• 3-Chloro-5-iodo-pyridin-2-ol is a useful research compound. Its molecular formula is C5H3ClINO and its molecular weight is 255.44 g/mol. The purity is usually 95%.

Beryllium-7

• CAS RN:
• 13966-02-4

• Formula:
• Be

• InChI:
• InChI=1S/Be/i1-2

• InChIKey:
• ATBAMAFKBVZNFJ-YPZZEJLDSA-N

• Beryllium-7, also known as Beryllium-7, is a useful research compound. Its molecular formula is Be and its molecular weight is 7.016929 g/mol. The purity is usually 95%.

3,5-dichloro-N-ethylaniline

In Stock

• CAS RN:
• 42266-02-4

• Formula:
• C8H9Cl2N

• InChI:
• InChI=1S/C8H9Cl2N/c1-2-11-8-4-6(9)3-7(10)5-8/h3-5,11H,2H2,1H3

• InChIKey:
• UGXXPACFCQWAPG-UHFFFAOYSA-N

• 3,5-dichloro-N-ethylaniline is a useful research compound. Its molecular formula is C8H9Cl2N and its molecular weight is 190.07 g/mol. The purity is usually 95%.

(Trimethylsilyl)methylamine

In Stock

• CAS RN:
• 18166-02-4

• Formula:
• C4H13NSi

• InChI:
• InChI=1S/C4H13NSi/c1-6(2,3)4-5/h4-5H2,1-3H3

• InChIKey:
• YVWPNDBYAAEZBF-UHFFFAOYSA-N

• (Trimethylsilyl)methylamine is a useful research compound. Its molecular formula is C4H13NSi and its molecular weight is 103.24 g/mol. The purity is usually 95%.

5-methoxy-2-(4-methoxyphenyl)-1H-imidazole

Usually In Stock

• CAS RN:
• 128666-02-4

• Formula:
• C11H12N2O2

• InChI:
• InChI=1S/C11H12N2O2/c1-14-9-5-3-8(4-6-9)11-12-7-10(13-11)15-2/h3-7H,1-2H3,(H,12,13)

• InChIKey:
• HNXHSTJKVXPKLH-UHFFFAOYSA-N

• 5-methoxy-2-(4-methoxyphenyl)-1H-imidazole is a useful research compound. Its molecular formula is C11H12N2O2 and its molecular weight is 204.22 g/mol. The purity is usually 95%.

N-(2,4-Dimethylphenyl)-4-hydrazino-4-oxobutanamide

In Stock

• CAS RN:
• 314766-02-4

• Formula:
• C12H17N3O2

• InChI:
• InChI=1S/C12H17N3O2/c1-8-3-4-10(9(2)7-8)14-11(16)5-6-12(17)15-13/h3-4,7H,5-6,13H2,1-2H3,(H,14,16)(H,15,17)

• InChIKey:
• NUZLXTGAIXCZCJ-UHFFFAOYSA-N

• N-(2,4-Dimethylphenyl)-4-hydrazino-4-oxobutanamide is a useful research compound. Its molecular formula is C12H17N3O2 and its molecular weight is 235.287. The purity is usually 95%.

2,6-Dimethyl-4-[4-(4-methylbenzenesulfonyl)-2-phenyl-1,3-oxazol-5-yl]morpholine

In Stock

• CAS RN:
• 377766-02-4

• Formula:
• C22H24N2O4S

• InChI:
• InChI=1S/C22H24N2O4S/c1-15-9-11-19(12-10-15)29(25,26)21-22(24-13-16(2)27-17(3)14-24)28-20(23-21)18-7-5-4-6-8-18/h4-12,16-17H,13-14H2,1-3H3

• InChIKey:
• HYKYSRGUOFQWCV-UHFFFAOYSA-N

• 2,6-Dimethyl-4-[4-(4-methylbenzenesulfonyl)-2-phenyl-1,3-oxazol-5-yl]morpholine is a useful research compound. Its molecular formula is C22H24N2O4S and its molecular weight is 412.5. The purity is usually 95%.

2',4'-Difluoro-2,2-dimethylbutyrophenone

In Stock

• CAS RN:
• 898766-02-4

• Formula:
• C12H14F2O

• InChI:
• InChI=1S/C12H14F2O/c1-4-12(2,3)11(15)9-6-5-8(13)7-10(9)14/h5-7H,4H2,1-3H3

• InChIKey:
• DTQYYVCQDVBTLI-UHFFFAOYSA-N

• 2',4'-Difluoro-2,2-dimethylbutyrophenone is a useful research compound. Its molecular formula is C12H14F2O and its molecular weight is 212.24 g/mol. The purity is usually 95%.

3-(Cyanomethoxy)benzamide

In Stock

• CAS RN:
• 500866-02-4

• Formula:
• C9H8N2O2

• InChI:
• InChI=1S/C9H8N2O2/c10-4-5-13-8-3-1-2-7(6-8)9(11)12/h1-3,6H,5H2,(H2,11,12)

• InChIKey:
• FVVQWUVCIOHNGJ-UHFFFAOYSA-N

• 3-(Cyanomethoxy)benzamide is a useful research compound. Its molecular formula is C9H8N2O2 and its molecular weight is 176.17 g/mol. The purity is usually 95%.

2,17,28-Trioxa-13,26-diazatricyclo(14.7.4.16,9)octacosane-14,25-dione, 6-hydroxy-18-(6-hydroxy-3,5-dimethyl-4-heptenyl)-8,15,23-trimethyl-3-(2-oxo-3-pentenyl)-

• CAS RN:
• 115566-02-4

• Formula:
• C39H66N2O8

• InChI:
• InChI=1S/C40H68N2O8/c1-8-11-32(44)23-34-17-15-27(3)37(48-34)24-38(46)42-25-35(45)30(6)39(47)41-21-10-13-36-28(4)18-20-40(50-36)19-9-12-33(49-40)16-14-26(2)22-29(5)31(7)43/h8,11,22,26-28,30-31,33-37,43,45H,9-10,12-21,23-25H2,1-7H3,(H,41,47)(H,42,46)/b11-8-,29-22+

• InChIKey:
• HXZRMADPDYFMEB-MLTUFRGDSA-N

• 2,17,28-Trioxa-13,26-diazatricyclo(14.7.4.16,9)octacosane-14,25-dione, 6-hydroxy-18-(6-hydroxy-3,5-dimethyl-4-heptenyl)-8,15,23-trimethyl-3-(2-oxo-3-pentenyl)- is a natural product found in Lissoclinum bistratum and Trididemnum cyclops with data available.

(2S)-2-amino-2-(5-methylpyridin-2-yl)ethan-1-ol

In Stock

• CAS RN:
• 1213866-02-4

• Formula:
• C8H12N2O

• (2S)-2-amino-2-(5-methylpyridin-2-yl)ethan-1-ol is a useful research compound. Its molecular formula is C8H12N2O and its molecular weight is 152.2. The purity is usually 95%.

2-(1,3-Dioxolan-2-yl)-1-(4-trifluoromethyl-phenyl)-ethanone

In Stock

• CAS RN:
• 1263366-02-4

• Formula:
• C12H11F3O3

• InChI:
• InChI=1S/C12H11F3O3/c13-12(14,15)9-3-1-8(2-4-9)10(16)7-11-17-5-6-18-11/h1-4,11H,5-7H2

• InChIKey:
• HCRQKBYGSRWXDJ-UHFFFAOYSA-N

• 2-(1,3-Dioxolan-2-yl)-1-(4-trifluoromethyl-phenyl)-ethanone is a useful research compound. Its molecular formula is C12H11F3O3 and its molecular weight is 260.21 g/mol. The purity is usually 95%.

1-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-2,2-difluoroethanol

Usually In Stock

• CAS RN:
• 1174866-02-4

• Formula:
• C8H12F2N2O

• InChI:
• InChI=1S/C8H12F2N2O/c1-3-12-4-6(5(2)11-12)7(13)8(9)10/h4,7-8,13H,3H2,1-2H3

• InChIKey:
• RQSXPYHWNKCNAG-UHFFFAOYSA-N

• 1-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-2,2-difluoroethanol is a useful research compound. Its molecular formula is C8H12F2N2O and its molecular weight is 190.194. The purity is usually 95%.

6-Methyl-2-(4-nitrobenzoyl)pyridine

In Stock

• CAS RN:
• 1187166-02-4

• Formula:
• C13H10N2O3

• InChI:
• InChI=1S/C13H10N2O3/c1-9-3-2-4-12(14-9)13(16)10-5-7-11(8-6-10)15(17)18/h2-8H,1H3

• InChIKey:
• ZHKQNOKMMVJBOH-UHFFFAOYSA-N

• 6-Methyl-2-(4-nitrobenzoyl)pyridine is a useful research compound. Its molecular formula is C13H10N2O3 and its molecular weight is 242.23 g/mol. The purity is usually 95%.

6'-Bromo-1',2'-dihydrospiro[cyclohexane-1,3'-indole]-2'-one

In Stock

• CAS RN:
• 1190866-02-4

• Formula:
• C13H14BrNO

• InChI:
• InChI=1S/C13H14BrNO/c14-9-4-5-10-11(8-9)15-12(16)13(10)6-2-1-3-7-13/h4-5,8H,1-3,6-7H2,(H,15,16)

• InChIKey:
• PSTLTQRIXYVFHG-UHFFFAOYSA-N

• 6'-Bromo-1',2'-dihydrospiro[cyclohexane-1,3'-indole]-2'-one is a useful research compound. Its molecular formula is C13H14BrNO and its molecular weight is 280.16 g/mol. The purity is usually 95%.

(NE)-N-[(1-methylbenzimidazol-5-yl)methylidene]hydroxylamine

In Stock

• CAS RN:
• 2387466-02-4

• Formula:
• C9H9N3O

• InChI:
• InChI=1S/C9H9N3O/c1-12-6-10-8-4-7(5-11-13)2-3-9(8)12/h2-6,13H,1H3/b11-5+

• InChIKey:
• IOQSIYIRIXGPNI-VZUCSPMQSA-N

• (NE)-N-[(1-methylbenzimidazol-5-yl)methylidene]hydroxylamine is a useful research compound. Its molecular formula is C9H9N3O and its molecular weight is 175.191. The purity is usually 95%.

SBC-110736

In Stock

• CAS RN:
• 1629166-02-4

• Formula:
• C26H27N3O2

• InChI:
• InChI=1S/C26H27N3O2/c1-19-8-14-24(15-9-19)28-16-17-29(25(18-28)21-6-4-3-5-7-21)26(31)22-10-12-23(13-11-22)27-20(2)30/h3-15,25H,16-18H2,1-2H3,(H,27,30)

• InChIKey:
• PILMFSWQYWYOJC-UHFFFAOYSA-N

• SBC-110736 is an inhibitor of proprotein convertase subtilisin kexin type 9 (PCSK9). It increases LDL receptor (LDLR) levels in HepG2 cells expressing PCSK9 when used at a concentration of 400 nM. SBC-110736 (8 mg/kg per day) reduces plasma total cholesterol levels by a mean of 38% in mice fed a high-fat diet. It also reduces plasma LDL cholesterol levels in mice fed a high-fat diet and exhibits an additive effect when administered in combination with atorvastatin.
  SBC-110736 is a novel inhibitor of proprotein convertase subtilisin kexin type 9 (PCSK9), and has been shown to lower cholesterol levels in mice.